4,5-Diaminopicolinonitrile

• Molecular Formula: C6H6N4
• Molecular Weight: 134.14 g/mol
• IUPAC Name: 4,5-diaminopyridine-2-carbonitrile
• InChI: InChI=1S/C6H6N4/c7-2-4-1-5(8)6(9)3-10-4/h1,3H,9H2,(H2,8,10)
• InChI Key: GWIARJHTJXTKNK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=C1N)N)C#N

Description

4,5-Diaminopicolinonitrile is a heterocyclic compound featuring a pyridine ring substituted with two amino groups at the 4- and 5-positions and a nitrile group at the 2-position. This structure confers unique electronic and steric properties, making it a versatile intermediate in organic synthesis and pharmaceutical research. The electron-donating amino groups enhance the aromatic ring's reactivity, while the nitrile group provides a site for further functionalization, such as cyclization or nucleophilic substitution.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,5-Diaminopicolinonitrile typically involves the reaction of 4,5-dichloropyridine with ammonia or an amine source under specific conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the temperature is maintained between 50-100°C to facilitate the substitution of chlorine atoms with amino groups.

Industrial Production Methods: In industrial settings, the production of 4,5-Diaminopicolinonitrile may involve more scalable methods, such as continuous flow reactors, which allow for better control over reaction conditions and higher yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 4,5-Diaminopicolinonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The amino groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products: The major products formed from these reactions include nitroso derivatives, primary amines, and various substituted pyridine derivatives.

Scientific Research Applications

4,5-Diaminopicolinonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: It is utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 4,5-Diaminopicolinonitrile exerts its effects involves its interaction with specific molecular targets. The amino groups can form hydrogen bonds with biological molecules, while the nitrile group can participate in various chemical reactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to the observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4,5-Diaminopyrazoles

4,5-Diaminopyrazoles, such as 3-methyl-1-(4-nitrophenyl)-4,5-diaminopyrazole (), share the 4,5-diamino substitution pattern but differ in their heterocyclic core.

• Reactivity: 4,5-Diaminopyrazoles react with chalcones to form dihydrodiazepines via cyclocondensation . In contrast, 4,5-Diaminopicolinonitrile’s pyridine core and nitrile group may favor alternative pathways, such as nitrile hydrolysis or participation in metal-catalyzed couplings.
• Biological Relevance: Pyrazole derivatives are explored for antimicrobial and anticancer activities, while 4,5-Diaminopicolinonitrile’s nitrile group could enhance binding to enzymatic targets through dipole interactions.

6-Amino-5-nitropicolinonitrile

This compound () shares the picolinonitrile backbone but substitutes a nitro group at position 5 and an amino group at position 4.

• Electronic Effects: The nitro group is strongly electron-withdrawing, reducing the electron density of the pyridine ring compared to the electron-donating diamino groups in 4,5-Diaminopicolinonitrile. This difference influences reactivity in electrophilic substitutions; nitro groups direct incoming electrophiles to meta positions, while amino groups activate ortho/para positions.
• Stability and Safety: Nitro derivatives are often thermally unstable and hazardous, requiring careful handling . The diamino analog may offer improved stability for synthetic applications.

4-(4-Aminophenoxy)-N-methylpicolinamide

This picolinamide derivative () replaces the nitrile group with an amide and introduces an aminophenoxy substituent.

• Functional Group Impact: The amide group participates in hydrogen bonding, making it suitable for drug design targeting proteases or kinases. In contrast, the nitrile in 4,5-Diaminopicolinonitrile could serve as a precursor for tetrazoles or thioamides.
• Synthetic Flexibility: The aminophenoxy side chain allows for facile derivatization, whereas the diamino groups in 4,5-Diaminopicolinonitrile enable regioselective modifications at the 4- and 5-positions.

Acridine Derivatives (AIM4 and Acr-E)

Though structurally distinct, AIM4 and Acr-E () highlight the role of diamino-substituted planar aromatics in inhibiting protein aggregation.

• Inhibition Mechanism: AIM4’s 4,5-diamino acridine core disrupts TDP-43 aggregation by reducing β-sheet content . 4,5-Diaminopicolinonitrile’s smaller pyridine ring may limit similar interactions but could be optimized for targeting smaller amyloidogenic peptides.
• Bioactivity: AIM4’s efficacy surpasses Acr-E due to its carboxymethyl imidazolium side chains, suggesting that peripheral substituents critically modulate activity—a design principle applicable to 4,5-Diaminopicolinonitrile derivatives.